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Abstract
1,4-Dimethoxybutane, a diether, is a versatile and valuable compound in scientific research

and development. Its unique properties as a solvent and a synthetic intermediate have led to its

application in a range of chemical transformations, including organometallic reactions and

polymer synthesis. Furthermore, its potential as an electrolyte additive in advanced battery

technologies is an emerging area of interest. This technical guide provides a comprehensive

overview of the chemical and physical properties of 1,4-Dimethoxybutane, detailed

experimental protocols for its synthesis and key applications, and an exploration of its role in

various research domains.

Introduction
1,4-Dimethoxybutane (CAS No. 13179-96-9) is a linear ether with the chemical formula

C₆H₁₄O₂.[1] Its structure consists of a four-carbon butane chain with methoxy groups at the 1

and 4 positions. This configuration imparts a moderate polarity and excellent solvating

properties for a variety of organic compounds.[2] It is recognized for its utility as a high-boiling

point solvent, a stable protecting group for 1,4-butanediol, and as a precursor in the synthesis

of more complex molecules.[2] This guide will delve into the technical aspects of 1,4-
Dimethoxybutane, providing researchers with the essential information to effectively utilize

this compound in their work.
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Physicochemical Properties
A summary of the key physicochemical properties of 1,4-Dimethoxybutane is presented

below. This data is essential for its proper handling, use in reactions, and for the design of

experimental setups.

Property Value Reference

Molecular Formula C₆H₁₄O₂ [3]

Molecular Weight 118.17 g/mol [3]

CAS Number 13179-96-9 [3]

Appearance Colorless liquid

Boiling Point 131 °C [4]

Melting Point -69 °C (estimated)

Density 0.842 g/cm³ (predicted) [4]

Solubility
Soluble in many organic

solvents

Vapor Pressure 8.3 mmHg at 25 °C (estimated)

Flash Point 24 °C (estimated)

Refractive Index 1.404 (estimated)

Spectroscopic Data
The following table summarizes the characteristic spectroscopic data for 1,4-
Dimethoxybutane, which is crucial for its identification and characterization.
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Spectroscopy Characteristic Peaks Reference

¹H NMR

δ (ppm): 3.33 (s, 6H, 2 x -

OCH₃), 3.39 (t, 4H, 2 x -CH₂-

O), 1.62 (m, 4H, -CH₂-CH₂-)

¹³C NMR
δ (ppm): 71.9 (-CH₂-O), 58.6 (-

OCH₃), 26.9 (-CH₂-CH₂-)

IR (Infrared)

ν (cm⁻¹): 2930 (C-H stretch),

2830 (C-H stretch), 1115 (C-O

stretch), 1380 (C-H bend)

MS (Mass Spec) m/z: 118 (M+), 87, 71, 58, 45

Synthesis of 1,4-Dimethoxybutane
1,4-Dimethoxybutane can be synthesized through various methods, with the Williamson ether

synthesis being a common and effective approach.[2]

Experimental Protocol: Synthesis via Williamson Ether
Synthesis
This protocol details the synthesis of 1,4-Dimethoxybutane from 1,4-butanediol and a

methylating agent.

Materials:

1,4-Butanediol

Sodium Hydride (NaH), 60% dispersion in mineral oil

Dimethyl Sulfate or Methyl Iodide

Anhydrous Tetrahydrofuran (THF)

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate
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Standard laboratory glassware for inert atmosphere reactions

Procedure:

Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a

magnetic stir bar, a reflux condenser, a dropping funnel, and a nitrogen inlet. Maintain a

positive pressure of nitrogen throughout the reaction.

Alkoxide Formation: In the flask, suspend sodium hydride (2.2 equivalents) in anhydrous

THF. Cool the suspension to 0 °C in an ice bath.

Slowly add a solution of 1,4-butanediol (1.0 equivalent) in anhydrous THF to the sodium

hydride suspension via the dropping funnel.

After the addition is complete, remove the ice bath and allow the mixture to stir at room

temperature for 1 hour to ensure complete formation of the dialkoxide.

Methylation: Cool the reaction mixture back to 0 °C.

Add dimethyl sulfate or methyl iodide (2.2 equivalents) dropwise via the dropping funnel. An

exothermic reaction may be observed.

After the addition, allow the reaction to warm to room temperature and then heat to reflux for

4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas

chromatography (GC).

Work-up: Cool the reaction mixture to 0 °C and cautiously quench the excess sodium hydride

by the slow addition of saturated aqueous ammonium chloride solution.

Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

Purification: Combine the organic extracts and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure.

Purify the crude product by fractional distillation to obtain pure 1,4-Dimethoxybutane.
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Caption: Workflow for the synthesis of 1,4-Dimethoxybutane.

Research Applications
Solvent in Organometallic Chemistry
1,4-Dimethoxybutane is an excellent aprotic solvent for reactions involving organometallic

reagents, such as Grignard and organolithium reagents.[2] Its ability to solvate the metal cation

enhances the reactivity of the organometallic species.

This protocol describes a general procedure for a Grignard reaction using 1,4-
Dimethoxybutane as the solvent.

Materials:

Magnesium turnings

An aryl or alkyl halide (e.g., bromobenzene)

An electrophile (e.g., benzophenone)

1,4-Dimethoxybutane (anhydrous)
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Iodine crystal (as an initiator)

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Standard laboratory glassware for inert atmosphere reactions

Procedure:

Grignard Reagent Formation: In a flame-dried, three-necked flask under a nitrogen

atmosphere, place magnesium turnings (1.2 equivalents) and a small crystal of iodine.

Add anhydrous 1,4-Dimethoxybutane to cover the magnesium.

Slowly add a solution of the aryl or alkyl halide (1.0 equivalent) in anhydrous 1,4-
Dimethoxybutane. The reaction may need gentle heating to initiate.

Once initiated, the reaction should proceed exothermically. Maintain a gentle reflux by

controlling the rate of addition.

After the addition is complete, stir the mixture at room temperature for 1 hour to ensure

complete formation of the Grignard reagent.

Reaction with Electrophile: Cool the Grignard reagent solution to 0 °C.

Slowly add a solution of the electrophile (e.g., benzophenone, 1.0 equivalent) in anhydrous

1,4-Dimethoxybutane.

After the addition, allow the reaction to warm to room temperature and stir for 2-4 hours.

Work-up and Purification: Follow standard quenching, extraction, drying, and purification

procedures as described in the synthesis protocol (Section 4.1).
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Caption: Role of 1,4-Dimethoxybutane in a Grignard reaction.

Electrolyte Additive in Lithium-Ion Batteries
Ethers are known to be effective solvents in battery electrolytes due to their electrochemical

stability and ability to solvate lithium ions. 1,4-Dimethoxybutane is being investigated as a

potential electrolyte additive to enhance the performance and safety of lithium-ion batteries. Its

higher boiling point compared to commonly used ethers like DME could contribute to improved

thermal stability of the electrolyte.
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This protocol outlines the preparation of an electrolyte and assembly of a coin cell for testing

the effect of 1,4-Dimethoxybutane.

Materials:

Lithium hexafluorophosphate (LiPF₆)

Ethylene carbonate (EC)

Dimethyl carbonate (DMC)

1,4-Dimethoxybutane (battery grade, anhydrous)

Lithium cobalt oxide (LiCoO₂) cathode

Graphite anode

Celgard separator

Coin cell components (CR2032)

Argon-filled glovebox

Battery cycler

Procedure:

Electrolyte Preparation (inside a glovebox):

Prepare a baseline electrolyte of 1 M LiPF₆ in a 1:1 (v/v) mixture of EC and DMC.

Prepare the experimental electrolyte by adding a specific weight percentage (e.g., 5 wt%)

of 1,4-Dimethoxybutane to the baseline electrolyte.

Coin Cell Assembly (inside a glovebox):

Assemble a CR2032 coin cell using the LiCoO₂ cathode, graphite anode, and Celgard

separator.
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Add a few drops of the prepared electrolyte to saturate the separator and electrodes.

Crimp the coin cell to ensure it is properly sealed.

Electrochemical Testing:

Allow the cell to rest for 12 hours to ensure complete wetting of the electrodes.

Perform cyclic voltammetry to determine the electrochemical stability window of the

electrolyte.

Conduct galvanostatic charge-discharge cycling at various C-rates to evaluate the

capacity, coulombic efficiency, and cycle life of the battery.

Measure the electrochemical impedance spectroscopy (EIS) to study the interfacial

properties.

Charge

Anode (Graphite)

Li⁺ + e⁻ ⇌ LiC₆

Electrolyte

1M LiPF₆ in EC/DMC + 1,4-Dimethoxybutane

Li⁺

Cathode (LiCoO₂)

Li₁₋ₓCoO₂ + xLi⁺ + xe⁻ ⇌ LiCoO₂

Li⁺

Li⁺

Li⁺

Separator

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b078858?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Conceptual diagram of a Li-ion battery with 1,4-Dimethoxybutane.

Safety and Handling
1,4-Dimethoxybutane is a flammable liquid and should be handled with appropriate safety

precautions.[3] Use in a well-ventilated fume hood and wear personal protective equipment,

including safety glasses, gloves, and a lab coat. Keep away from heat, sparks, and open

flames. Store in a tightly sealed container in a cool, dry place.

Conclusion
1,4-Dimethoxybutane is a versatile chemical with significant potential in various research

applications. Its utility as a high-boiling point aprotic solvent in organometallic chemistry is well-

established. Emerging applications, such as its use as an electrolyte additive in lithium-ion

batteries, highlight its potential to contribute to advancements in energy storage technologies.

The experimental protocols and data provided in this guide are intended to facilitate the

effective and safe use of 1,4-Dimethoxybutane in the laboratory, encouraging further

exploration of its properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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